Cas no 2089291-82-5 (2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride)

• Product Name: 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride
• CAS No: 2089291-82-5
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5193526
• PubChem ID: 127263220
• Update Time: 2025-06-10

2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride
• 2089291-82-5
• E82384
• CS-0200335
• EN300-749064
• 2-Amino-3-methyl-3-phenylbutanoic acid;hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c1-11(2,9(12)10(13)14)8-6-4-3-5-7-8;/h3-7,9H,12H2,1-2H3,(H,13,14);1H
• InChI Key： PYZJKCJWFIRCOO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)(C)C(N)C(=O)O.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride

Comprehensive Overview of 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride (CAS No. 2089291-82-5)

2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride (CAS No. 2089291-82-5) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical studies. This compound, characterized by its unique branched-chain amino acid structure, has garnered significant attention due to its potential applications in drug development and metabolic research. The hydrochloride salt form enhances its solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for custom amino acid derivatives like 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride has surged, driven by advancements in peptide-based therapeutics and precision medicine. Researchers are particularly interested in its role as a building block for novel drug candidates targeting neurological and metabolic disorders. Its structural similarity to naturally occurring amino acids allows for seamless integration into bioactive peptides, offering promising avenues for treating conditions such as diabetes and neurodegenerative diseases.

The synthesis and characterization of 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride involve advanced techniques such as HPLC purification and NMR spectroscopy, ensuring high purity and consistency. This compound is often referenced in studies exploring enzyme inhibition and receptor binding, aligning with the growing focus on targeted drug delivery systems. Its CAS No. 2089291-82-5 serves as a critical identifier in chemical databases, facilitating global research collaboration.

From an industrial perspective, 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride is valued for its stability and compatibility with solid-phase peptide synthesis (SPPS). This method, widely adopted in biopharmaceutical manufacturing, relies on high-quality amino acid derivatives to produce therapeutic peptides with minimal impurities. The compound’s phenyl group contributes to enhanced hydrophobic interactions, a feature leveraged in designing peptide-based inhibitors and biomarkers.

Environmental and safety considerations are paramount when handling 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride. While it is not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its integrity. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for safe handling, aligning with industry standards for laboratory safety and chemical management.

In the context of AI-driven drug discovery, 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride exemplifies the intersection of computational chemistry and experimental validation. Machine learning models increasingly predict the efficacy of amino acid derivatives in drug design, reducing development timelines. This synergy underscores the compound’s relevance in modern pharmaceutical innovation, where high-throughput screening and molecular docking are pivotal.

For researchers sourcing 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride, verifying suppliers’ certificates of analysis (CoA) is essential to ensure compliance with GMP standards. The compound’s CAS No. 2089291-82-5 is a key reference for procurement, enabling precise identification across global supply chains. As the pharmaceutical industry shifts toward personalized medicine, the demand for such tailored amino acid derivatives is expected to grow exponentially.

In summary, 2-Amino-3-methyl-3-phenylbutanoic acid hydrochloride (CAS No. 2089291-82-5) represents a versatile and valuable tool in biochemical research and drug development. Its applications span from peptide synthesis to therapeutic agent design, reflecting its broad utility in addressing contemporary medical challenges. As scientific inquiry advances, this compound will likely remain at the forefront of innovative healthcare solutions.